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Compound of Interest |

4-Morpholinepropanoic acid,
Compound Name:

methyl ester
CAS No.: 33611-43-7
Cat. No.: B1581121

Get Quote

Abstract

This application note establishes a comprehensive framework for utilizing 4-
Morpholinepropanoic acid, methyl ester (CAS 3082-96-0) as a reference standard in
pharmaceutical development. Commonly known as Methyl 3-morpholinopropionate, this
compound serves as a critical process impurity marker and a versatile intermediate in the
synthesis of morpholine-containing bioactive molecules. This guide details its physicochemical
profile, validated synthesis for standard generation, and robust analytical protocols
(HPLC/NMR) to ensure "E-E-A-T" (Experience, Expertise, Authoritativeness, and
Trustworthiness) compliance in regulatory submissions.

Introduction & Scientific Context

In modern medicinal chemistry, the morpholine moiety is a privileged structure, often introduced
to enhance the water solubility and pharmacokinetic profile of drug candidates (the "Methyl
Effect” and solubilizing influence). 4-Morpholinepropanoic acid, methyl ester is the Michael
adduct formed between morpholine and methyl acrylate.
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Its presence must be strictly monitored in drug substances because:

e Impurity Profiling: It is a potential carryover impurity in syntheses involving morpholine and
acrylate derivatives.

« Synthetic Utility: It acts as a precursor for 4-morpholinepropanoic acid (via hydrolysis) or
amide derivatives (via aminolysis), common motifs in kinase inhibitors and CNS-active

agents.

Chemical Identity

Property Detail

IUPAC Name Methyl 3-(morpholin-4-yl)propanoate
Common Name Methyl 3-morpholinopropionate
CAS Number 3082-96-0

Molecular Formula CsH1sNOs

Molecular Weight 173.21 g/mol

SMILES COC(=0O)CCN1CCcOcCC1

Physicochemical Profile

Understanding the physical behavior of this standard is prerequisite for accurate analytical
method development.
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Parameter Value/Description Relevance to Protocol
o Visual inspection of stock
Appearance Colorless to pale yellow liquid )
solutions.
- ) ) Purification via vacuum
Boiling Point ~95-100 °C at 4 mmHg (Lit.) S )
distillation is effective.
Miscible with MeOH, DCM, ) )
N ] Compatible with Reverse
Solubility EtOAc; Soluble in Water (pH
Phase (RP) HPLC.
dependent)
) ) Retention time in HPLC is
pKa (Calc.) ~7.5 — 8.0 (Tertiary Amine) ]
highly pH-dependent.
_ Elutes early in RP-HPLC;
LogP ~0.3 (Estimated)

requires low organic start.

Protocol A: Preparation of Reference Standard

(Synthesis)

Objective: To generate a high-purity (>99%) reference standard for analytical calibration.

Principle: The synthesis utilizes a solvent-free or methanolic Michael addition. This "Green

Chemistry" approach ensures high atom economy and minimal by-products, ideal for

generating a clean standard.
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Figure 1: Mechanism of the Michael Addition generating the target reference standard.
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Step-by-Step Procedure

e Setup: Charge a 3-neck round-bottom flask with Morpholine (1.0 equiv). Cool to 0°C using
an ice bath.

o Addition: Dropwise add Methyl Acrylate (1.05 equiv) over 30 minutes. Note: The reaction is
exothermic. Control temperature <10°C to prevent polymerization.

o Reaction: Allow the mixture to warm to Room Temperature (25°C) and stir for 2—4 hours.

o Checkpoint: Monitor by TLC (MeOH:DCM 1:9) or GC-MS. Disappearance of morpholine
indicates completion.

o Workup:
o Evaporate excess methyl acrylate under reduced pressure (Rotavap, 40°C).

o Purification (Critical): Distill the residue under high vacuum (approx. 4 mmHg). Collect the
fraction boiling at ~95-100°C.

Validation: Verify structure via NMR (Protocol B) and purity via GC/HPLC.

Protocol B: Analytical Characterization & Validation

Objective: To validate the identity and purity of the standard using orthogonal methods.

Nuclear Magnetic Resonance (1H NMR)

Solvent: CDCIs Interpretation Guide:

0 3.68 ppm (s, 3H): Methyl ester protons (COOCHSs). Distinctive singlet.

0 3.60-3.70 ppm (m, 4H): Morpholine ether protons (-CH20CH2-).

0 2.65 ppm (t, 2H): Methylene group alpha to amine (-N—-CH2—CH2—CO).

0 2.50 ppm (t, 2H): Methylene group alpha to carbonyl (-CH2—CH2-CO).

0 2.40-2.48 ppm (m, 4H): Morpholine amine protons (—CHz2NCH:z-).
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HPLC Method for Purity & Impurity Profiling

This method separates the ester from the free acid (hydrolysis product) and starting materials.

Parameter

Condition

Column

C18 (e.g., Agilent Zorbax Eclipse Plus), 4.6 x
150 mm, 3.5 um

Mobile Phase A

10 mM Ammonium Formate, pH 4.0 (Buffers

amine tailing)

Mobile Phase B Acetonitrile
Flow Rate 1.0 mL/min
_ UV @ 210 nm (Low wavelength required due to
Detection ) )
lack of conjugation)
) 0-2 min: 5% B (Isocratic hold) 2-10 min: 5% ->
Gradient

60% B 10-12 min: 60% B

Analytical Workflow Diagram
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Crude Reaction / Drug Substance

/ i

Sample Prep:
Dilute in Mobile Phase A

HPLC-UV / MS Analysis
(C18 Column, pH 4.0)
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Release as Reference Standard Repurify (Distillation)

Click to download full resolution via product page
Figure 2: Decision tree for the qualification of the reference standard.

Handling, Stability, and Safety

o Storage: Store at 2—8°C under an inert atmosphere (Argon/Nitrogen). Esters are susceptible
to hydrolysis; moisture exclusion is paramount.

o Stability: Re-test every 12 months. If the NMR shows a triplet appearing near 6 12.0 ppm
(COOH) or loss of the methyl singlet, hydrolysis has occurred.

o Safety:

o GHS Classification: Skin Irrit. 2, Eye lIrrit. 2.
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o Precaution: Avoid inhalation. Morpholine derivatives can possess pharmacological activity;
handle with standard PPE (Gloves, Goggles, Fume Hood).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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